Cas no 2227866-55-7 (tert-butyl N-{3-chloro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate)

• Product Name: tert-butyl N-{3-chloro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate
• CAS No: 2227866-55-7
• MF: C₁₃H₁₅ClF₃NO₃
• MW: 325.711313486099
• CID: 6290584
• PubChem ID: 165641189
• Update Time: 2025-06-23

tert-butyl N-{3-chloro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-chloro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate
• EN300-1898714
• 2227866-55-7
• tert-butyl N-{3-chloro-4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate

• Inchi： 1S/C13H15ClF3NO3/c1-12(2,3)21-11(20)18-7-4-5-8(9(14)6-7)10(19)13(15,16)17/h4-6,10,19H,1-3H3,(H,18,20)/t10-/m1/s1
• InChI Key： ARYFNBUFNAJSBY-SNVBAGLBSA-N
• SMILES： ClC1C=C(C=CC=1[C@H](C(F)(F)F)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 325.0692555g/mol
• Monoisotopic Mass: 325.0692555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{3-chloro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{3-chloro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate (CAS No. 2227866-55-7)

The compound tert-butyl N-{3-chloro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate, identified by its CAS No. 2227866-55-7, is a chiral carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoro-hydroxyethyl moiety and tert-butyl carbamate group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereospecificity and the growing demand for fluorinated pharmaceuticals, which often exhibit enhanced metabolic stability and bioavailability.

In recent years, the pharmaceutical industry has seen a surge in the development of chiral intermediates like tert-butyl N-{3-chloro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate. This trend aligns with the broader focus on precision medicine, where enantiomerically pure compounds are critical for minimizing side effects. The R-configuration of the hydroxyethyl group in this compound is particularly noteworthy, as it may influence binding affinity to biological targets. Computational chemists and medicinal researchers frequently search for CAS No. 2227866-55-7 in databases to explore its conformational properties and potential applications in drug discovery.

The synthesis of tert-butyl N-{3-chloro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate typically involves multi-step organic reactions, including asymmetric reduction and carbamate protection. These methods are often optimized for scalability, a key consideration for industrial applications. Environmental sustainability is another hot topic in synthetic chemistry, and greener alternatives for producing such intermediates are being investigated. The presence of both chloro and trifluoromethyl substituents in the aromatic ring also makes this compound a subject of interest in structure-activity relationship (SAR) studies.

From an analytical perspective, CAS No. 2227866-55-7 requires advanced characterization techniques such as HPLC chiral separation, NMR spectroscopy, and mass spectrometry to confirm its purity and stereochemical integrity. These methods are essential for quality control in API (Active Pharmaceutical Ingredient) manufacturing. The compound’s solubility profile and stability under various pH conditions are also critical parameters being studied, as they directly impact formulation development.

Beyond pharmaceuticals, tert-butyl N-{3-chloro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate has potential applications in material science, particularly in the design of fluorinated polymers with unique thermal and chemical resistance properties. The integration of AI-driven molecular design tools has accelerated the exploration of such niche applications, with researchers leveraging machine learning to predict novel derivatives and their properties.

In summary, tert-butyl N-{3-chloro-4-(1R)-2,2,2-trifluoro-1-hydroxyethylphenyl}carbamate (CAS No. 2227866-55-7) represents a versatile building block in modern chemistry. Its relevance to drug discovery, agrochemical innovation, and advanced materials underscores its importance in both academic and industrial settings. As synthetic methodologies evolve and regulatory requirements for chiral purity become stricter, this compound is poised to remain a focal point of interdisciplinary research.